Cas no 400749-02-2 (3`-(Trifluoromethyl)-biphenyl-3-ylamine)

3`-(Trifluoromethyl)-biphenyl-3-ylamine is a fluorinated aromatic amine derivative characterized by its biphenyl core and a trifluoromethyl substituent at the 3' position. This compound is of significant interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in active molecules. Its amine functionality provides a versatile handle for further derivatization, making it a valuable intermediate in the synthesis of complex organic compounds. The structural features of this molecule contribute to its utility in the development of bioactive compounds, particularly in drug discovery and material science applications.

3`-(Trifluoromethyl)-biphenyl-3-ylamine structure

400749-02-2 structure

Product Name:3`-(Trifluoromethyl)-biphenyl-3-ylamine

CAS No:400749-02-2

MF:C₁₃H₁₀F₃N

MW:237.220413684845

MDL:MFCD03424670

CID:324796

PubChem ID:2760745

Update Time:2025-06-08

3`-(Trifluoromethyl)-biphenyl-3-ylamine Chemical and Physical Properties

Names and Identifiers

- 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine
- [1,1'-Biphenyl]-3-amine,3'-(trifluoromethyl)-
- 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-amine
- 3'-TRIFLUOROMETHYL-BIPHENYL-3-YLAMINE
- 3-[3-(trifluoromethyl)phenyl]aniline
- 3-(TRIFLUOROMETHYL)BIPHENYL-3-AMINE
- 3 inverted exclamation mark -(Trifluoromethyl)biphenyl-3-amine
- MFCD03424670
- SY003643
- SCHEMBL3789224
- 3`-(Trifluoromethyl)-biphenyl-3-ylamine
- A824899
- BS-49466
- AC6072
- BB 0220526
- CS-0156944
- 3'-(Trifluoromethyl)-biphenyl-3-ylamine
- AKOS000125019
- DTXSID70375333
- STZPUMRJVDKRJE-UHFFFAOYSA-N
- 400749-02-2
- FT-0678053
- DB-013180
- 3\\'-(Trifluoromethyl)[1,1\\'-biphenyl]-3-amine
- MDL： MFCD03424670
- Inchi： 1S/C13H10F3N/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(17)8-10/h1-8H,17H2
- InChI Key： STZPUMRJVDKRJE-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C=1)N)(F)F

Computed Properties

Exact Mass: 237.07700
Monoisotopic Mass: 237.07653381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 346 ℃ at 760 mmHg
Flash Point: 155.0±20.6 °C
PSA: 26.02000
LogP: 4.53580
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3`-(Trifluoromethyl)-biphenyl-3-ylamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3`-(Trifluoromethyl)-biphenyl-3-ylamine Pricemore >>

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